Cas no 38135-31-8 (Di-p-tert-Butylphenyl Phosphorochloridate)

• Product Name: Di-p-tert-Butylphenyl Phosphorochloridate
• CAS No: 38135-31-8
• MF: C₂₀H₂₆ClO₃P
• MW: 380.84540605545
• CID: 320171
• PubChem ID: 3084689
• Update Time: 2025-09-28

Di-p-tert-Butylphenyl Phosphorochloridate Chemical and Physical Properties

Names and Identifiers

• Phosphorochloridicacid, bis[4-(1,1-dimethylethyl)phenyl] ester
• 1-tert-butyl-4-[(4-tert-butylphenoxy)-chlorophosphoryl]oxybenzene
• Bis(4-tert-butylphenyl) phosphorochloridate
• Phosphorochloridic acid, bis(4-(1,1-dimethylethyl)phenyl) ester
• DTXSID5068071
• Bis(tert-butylphenyl) chlorophosphate
• Phosphorochloridic acid, bis[4-(1,1-dimethylethyl)phenyl] ester
• SCHEMBL11790553
• 38135-31-8
• Di-4-tert-butylphenyl phosphorochloridate
• AKOS030255144
• 72138-84-2
• Chloridophosphoric acid bis[4-(1,1-dimethylethyl)phenyl] ester
• Di-p-tert-Butylphenyl Phosphorochloridate

• Inchi： 1S/C20H26ClO3P/c1-19(2,3)15-7-11-17(12-8-15)23-25(21,22)24-18-13-9-16(10-14-18)20(4,5)6/h7-14H,1-6H3
• InChI Key： PFWJBHJSKGMFNK-UHFFFAOYSA-N
• SMILES： ClP(=O)(OC1C=CC(=CC=1)C(C)(C)C)OC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 380.13098
• Monoisotopic Mass: 380.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.139
• Boiling Point: 449.6°C at 760 mmHg
• Flash Point: 367.6°C
• Refractive Index: 1.528
• PSA: 35.53
• LogP: 7.08630